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Introduction
Molybdenum oxides are a class of transition metal oxides that have garnered significant

scientific and industrial interest due to their diverse and tunable properties.[1][2][3] With

molybdenum existing in a range of oxidation states, from +2 to +6, it forms a variety of oxides

with distinct structural, electronic, optical, and catalytic characteristics.[4] This versatility has led

to their application in numerous fields, including catalysis, electronics, energy storage, and

even medicine.[2][5] This technical guide provides a comprehensive overview of the historical

development of molybdenum oxide research, from its initial discovery to its current state at the

forefront of materials science. We will delve into key discoveries, the evolution of synthesis

methodologies, and the expansion of its applications, providing detailed experimental protocols

and data to support the narrative.

Early Discoveries and Fundamental Understanding
(18th - 19th Century)
The history of molybdenum oxide begins with the mineral molybdenite, which for a long time

was confused with graphite and lead ore (galena) due to its similar appearance and lubricating
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properties.[6][7][8] The name "molybdenum" itself is derived from the Greek word "molybdos,"

meaning lead-like.[6]

A pivotal moment in the history of molybdenum chemistry occurred in 1778 when the Swedish

chemist Carl Wilhelm Scheele demonstrated that molybdenite was a sulfide compound of a

previously unknown element.[6][8][9] Through his experiments, which involved decomposing

molybdenite in hot nitric acid and subsequently heating the product in air, he successfully

isolated a white powder, which was later identified as molybdenum trioxide (MoO₃).[6][9]

Following Scheele's discovery, another Swedish chemist, Peter Jacob Hjelm, successfully

isolated the metallic form of the element in 1781.[6][10] At Scheele's suggestion, Hjelm

chemically reduced the molybdenum oxide with carbon, resulting in a dark metal powder which

he named molybdenum.[6][9] Despite these early discoveries, molybdenum and its oxides saw

little commercial application for the next century, largely due to the difficulty in isolating the pure

metal and the underdeveloped state of metallurgical techniques.[6][10]

Key Milestones in the Early History of Molybdenum
Oxide

Year Scientist(s) Key Contribution

1754 Bengt Andersson Qvist

Analyzed molybdena and

showed it did not contain lead.

[6][8]

1778 Carl Wilhelm Scheele

Identified that molybdenite is a

sulfide of a new element and

isolated a white oxide

(molybdenum trioxide).[6][8][9]

1781 Peter Jacob Hjelm

First to isolate the metallic

element molybdenum by

reducing the oxide with

carbon.[6][9][10]

The Dawn of Industrial Applications (Early 20th
Century)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://elitemam.com/history-of-molybdenum-from-the-18th-to-the-early-20th-century/
https://en.wikipedia.org/wiki/Molybdenum
http://www.sputtering-targets.net/blog/how-was-molybdenum-discovered-history-of-molybdenum/
https://elitemam.com/history-of-molybdenum-from-the-18th-to-the-early-20th-century/
https://elitemam.com/history-of-molybdenum-from-the-18th-to-the-early-20th-century/
http://www.sputtering-targets.net/blog/how-was-molybdenum-discovered-history-of-molybdenum/
http://metalpedia.asianmetal.com/metal/molybdenum/history.shtml
https://elitemam.com/history-of-molybdenum-from-the-18th-to-the-early-20th-century/
http://metalpedia.asianmetal.com/metal/molybdenum/history.shtml
https://elitemam.com/history-of-molybdenum-from-the-18th-to-the-early-20th-century/
https://www.chemicalbook.com/article/the-history-of-the-discovery-of-molybdenum.htm
https://elitemam.com/history-of-molybdenum-from-the-18th-to-the-early-20th-century/
http://metalpedia.asianmetal.com/metal/molybdenum/history.shtml
https://elitemam.com/history-of-molybdenum-from-the-18th-to-the-early-20th-century/
https://www.chemicalbook.com/article/the-history-of-the-discovery-of-molybdenum.htm
https://elitemam.com/history-of-molybdenum-from-the-18th-to-the-early-20th-century/
http://www.sputtering-targets.net/blog/how-was-molybdenum-discovered-history-of-molybdenum/
https://elitemam.com/history-of-molybdenum-from-the-18th-to-the-early-20th-century/
http://www.sputtering-targets.net/blog/how-was-molybdenum-discovered-history-of-molybdenum/
http://metalpedia.asianmetal.com/metal/molybdenum/history.shtml
https://elitemam.com/history-of-molybdenum-from-the-18th-to-the-early-20th-century/
http://metalpedia.asianmetal.com/metal/molybdenum/history.shtml
https://www.chemicalbook.com/article/the-history-of-the-discovery-of-molybdenum.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The turn of the 20th century marked a significant shift in the utility of molybdenum and its

compounds, driven by advancements in metallurgy and industrial processes.

In 1906, American physicist and engineer William D. Coolidge filed a patent for a process to

make molybdenum ductile.[6][7][10] This breakthrough enabled the use of molybdenum as a

heating element in high-temperature furnaces and as a support for tungsten filaments in light

bulbs.[6][7][10] A crucial aspect of these applications was the need to protect the molybdenum

from oxidation at high temperatures by sealing it in an inert gas environment.[6][7][10]

Another critical development was the invention of the froth flotation process by Frank E. Elmore

in 1913, which provided an efficient method for recovering molybdenite from its ores.[6][7][10]

This process remains the primary method for isolating molybdenite today.[7][10]

The demand for molybdenum surged during World War I, as it was used as a substitute for

tungsten in high-speed steels and for armor plating.[7] Experiments had shown that

molybdenum could effectively replace tungsten in many steel alloys, offering the advantage of

a lower atomic weight.[6]

Mid-20th Century: Unraveling Structural Complexity
and Catalytic Properties
The mid-20th century was a period of intense fundamental research into the nature of

molybdenum oxides. Scientists began to systematically investigate the complex crystal

structures and phase relationships in the molybdenum-oxygen system.

Pioneering work by Hägg and Magnéli in the 1940s and 1950s, using X-ray diffraction

techniques, led to the identification and characterization of several intermediate molybdenum

oxide phases between MoO₂ and MoO₃.[11] These studies established the exact formulas for

oxides such as Mo₈O₂₃, Mo₉O₂₆, and Mo₄O₁₁.[11] Lars Kihlborg further expanded on this work,

investigating the MoO₂-MoO₃ region at various temperatures and discovering new oxide

phases.[11][12]

This era also saw the emergence of molybdenum oxides as important industrial catalysts. In

the 1950s, bulk iron molybdate catalysts began to be used for the selective oxidation of

methanol to formaldehyde.[13] It was discovered that an excess of crystalline MoO₃ in these

catalysts enhanced their performance.[13][14]
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Key Molybdenum Oxide Phases Investigated in the Mid-
20th Century

Oxide Formula Crystal System Key Features

MoO₂ Monoclinic

Distorted rutile-type structure,

metallic conductor at room

temperature.[12]

Mo₄O₁₁ Orthorhombic/Monoclinic

Exists in different temperature-

dependent phases (γ and η).

[3]

Mo₈O₂₃ Monoclinic

Characterized by

crystallographic shear planes.

[11]

Mo₉O₂₆ Monoclinic
Also contains crystallographic

shear planes.[11]

MoO₃ Orthorhombic (α-MoO₃)
Thermodynamically stable,

layered structure.[15]

The Nanotechnology Era: Synthesis, Properties, and
Advanced Applications (Late 20th Century - Present)
The advent of nanotechnology has revolutionized the field of molybdenum oxide research,

enabling the synthesis of materials with controlled sizes, shapes, and dimensionalities, which in

turn has unlocked a wide array of novel applications.

Evolution of Synthesis Methods
Researchers have developed a diverse toolkit of methods to synthesize molybdenum oxide

nanomaterials, including nanoparticles, nanowires, nanobelts, and thin films.[1][15] These

methods can be broadly categorized as follows:

Hydrothermal/Solvothermal Synthesis: This is a widely used method for producing various

molybdenum oxide nanostructures.[5][16] It involves the reaction of molybdenum precursors
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in an aqueous or organic solvent in a sealed vessel at elevated temperatures and pressures.

[16]

Sol-Gel Method: This technique involves the transition of a solution system from a liquid "sol"

into a solid "gel" phase. It is a versatile method for preparing molybdenum oxide

nanomaterials.[1][4]

Chemical Vapor Deposition (CVD): CVD is a process used to produce high-quality, high-

performance solid materials, often in the form of thin films.[1][17] It involves the reaction of

volatile molybdenum-containing precursors on a substrate surface.[17]

Thermal Evaporation: This method involves heating a molybdenum source material in a

vacuum to create a vapor that then condenses on a substrate to form a thin film.[15]

Solution Combustion Synthesis: This is a single-step method for synthesizing nanoporous

MoO₃ using molybdenum metal powder as a precursor.[18]

Experimental Protocol: Hydrothermal Synthesis of MoO₂
Nanoparticles
A typical procedure for the hydrothermal synthesis of MoO₂ nanoparticles involves the

reduction of molybdenum trioxide (MoO₃) powder.[15]

Precursor Preparation: A mixture of molybdenum trioxide (MoO₃) powder and a reducing

agent, such as ethylene glycol, is prepared in a specific volume ratio with distilled water

(e.g., 1:3 volume ratio of ethylene glycol to water).[15]

Reaction Setup: The mixture is placed in a Teflon-lined stainless steel autoclave.[15]

Hydrothermal Reaction: The autoclave is sealed and heated to a specific temperature (e.g.,

180°C) for a set duration (e.g., 12 hours).[15]

Product Recovery: After the reaction, the autoclave is allowed to cool down to room

temperature. The resulting dark-colored product (MoO₂) is collected by filtration.[15]

Post-Processing: The collected MoO₂ is then washed with distilled water and ethanol to

remove any unreacted precursors and byproducts, and finally dried in an oven (e.g., at
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100°C).[15]

Step 1: Precursor Preparation

Step 2: Reaction

Step 3: Product Recovery & Purification

MoO₃ powder

Mixing

Ethylene Glycol Distilled Water

Teflon-lined Autoclave

Heating (180°C, 12h)

Cooling

Filtration

Washing (Water & Ethanol)

Drying (100°C)

MoO₂ Nanoparticles
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Advanced Applications
The ability to produce nanostructured molybdenum oxides has led to significant advancements

in various technological fields.

Electronics and Optoelectronics
Molybdenum oxides, particularly MoO₃, are n-type wide bandgap semiconductors.[5][15] Their

tunable electronic properties make them suitable for a range of electronic and optoelectronic

applications.[2][4][17]

Organic Electronics: MoO₃ is widely used as a hole transport layer in organic solar cells and

organic light-emitting diodes (OLEDs) due to its high work function.[19][20]

Electrochromic Devices: MoO₃ exhibits electrochromism, meaning its color changes when an

electric field is applied.[1] This property is utilized in smart windows and displays.[21]

Gas Sensors: Nano-MoOₓ based sensors have shown promise in detecting various gases,

including ammonia, nitrogen dioxide, and volatile organic compounds (VOCs).[2]

Energy Storage
Molybdenum oxides are promising electrode materials for lithium-ion batteries and

supercapacitors due to their high theoretical capacities.[5][22]

Lithium-Ion Batteries: Both MoO₂ and MoO₃ have been extensively studied as anode

materials. MoO₂ has a high theoretical capacity of 838 mAh g⁻¹, while MoO₃ has a

theoretical capacity of 1117 mAh g⁻¹.[22][23] However, they can suffer from volume

expansion during cycling, which can lead to capacity fading.[22][23]

Supercapacitors: The metallic-like conductivity of MoO₂ makes it a suitable material for

supercapacitor electrodes.[15][24]

Catalysis
Molybdenum oxides are versatile catalysts for a wide range of chemical reactions.[2]

Hydrodesulfurization (HDS): Molybdenum oxides are essential catalysts for removing sulfur

from petroleum products.[2]
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Selective Oxidation: As mentioned earlier, iron molybdate catalysts are used for the oxidation

of methanol to formaldehyde.[2] α-MoO₃ is also a catalyst for this reaction.[2]

Signaling Pathways and Logical Relationships
The functionality of molybdenum oxides in applications like organic electronics is governed by

the energy level alignment at the interface between the molybdenum oxide layer and the

organic semiconductor.

Energy Levels

Charge Injection

{MoO₃ | {Work Function (WF) | ~5.3-5.4 eV} | {Ionization Energy (IE) | ~5.3-5.4 eV} | {Electron Affinity (EA) | ~2.3 eV}}

{Organic Semiconductor | {Highest Occupied Molecular Orbital (HOMO)} | {Lowest Unoccupied Molecular Orbital (LUMO)}}

Interface

Efficient Hole Injection

Alignment of MoO₃ WF with Organic HOMO

Click to download full resolution via product page

Conclusion
The journey of molybdenum oxide research, from its discovery in the 18th century to its current

role in cutting-edge technologies, is a testament to the continuous advancement of scientific

knowledge and technological innovation. Initially a scientific curiosity with limited practical use,

molybdenum oxides have evolved into a class of materials with immense versatility and a wide

range of applications. The development of sophisticated synthesis techniques, particularly in

the realm of nanotechnology, has been instrumental in unlocking the full potential of these

materials. As research continues to delve deeper into the fundamental properties and novel
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applications of molybdenum oxides, we can anticipate further breakthroughs that will address

some of the most pressing challenges in energy, electronics, and environmental science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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